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For researchers, scientists, and professionals in drug development utilizing isotopic labeling, a

precise understanding of the decay properties of radionuclides is paramount. This guide

provides a detailed comparison and validation of the Carbon-15 (¹⁵C) decay scheme,

presenting key experimental data, methodologies, and a visual representation of the decay

pathway.

Quantitative Decay Data
The radioactive isotope ¹⁵C decays via beta-minus (β⁻) emission to the stable isotope

Nitrogen-15 (¹⁵N). The decay process predominantly populates excited states of ¹⁵N, which

subsequently de-excite through gamma-ray emission. The following tables summarize the key

quantitative data for this decay, based on the Evaluated Nuclear Structure Data File (ENSDF),

which represents a critical review of all available experimental data.

Table 1: Properties of Carbon-15

Property Value

Half-life (T₁₂) 2.449 (5) s

Q-value (β⁻) 9772.3 (23) keV

Decay Mode 100% β⁻

Spin and Parity (Jπ) 1/2+
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Table 2: Beta Decay Transitions from Carbon-15

Daughter
Nucleus

Excited State
Energy (keV)

Beta
Transition
Energy (keV)

Branching
Ratio (%)

Log ft

¹⁵N 0 9772.3 3.6 (4) 5.95 (5)

¹⁵N 5270.50 4501.8 42.9 (14) 4.14 (2)

¹⁵N 5298.81 4473.5 1.8 (3) 5.63 (7)

¹⁵N 6323.90 3448.4 51.0 (15) 3.82 (2)

¹⁵N 8312.6 1459.7 0.61 (4) 4.96 (3)

¹⁵N 8571 1201.3 0.083 (6) 5.56 (4)

Table 3: Gamma-Ray Emissions from Nitrogen-15 Excited States

Initial Energy Level
(keV)

Final Energy Level
(keV)

Gamma-Ray
Energy (keV)

Relative Intensity

5270.50 0 5270.50 42.9 (14)

5298.81 0 5298.81 1.8 (3)

6323.90 0 6323.90 51.0 (15)

8312.6 0 8312.6 0.088 (6)

8312.6 5270.50 3042.1 0.44 (3)

8312.6 5298.81 3013.8 0.082 (6)

8571 0 8571 0.008 (1)

8571 5270.50 3300.5 0.075 (6)
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The validation of the ¹⁵C decay scheme relies on a combination of experimental techniques

designed to produce the isotope and precisely measure its decay products.

Production of Carbon-15
A common method for producing ¹⁵C is through a nuclear reaction, such as the ¹³C(t,p)¹⁵C

reaction.[1] In this type of experiment, a target enriched in Carbon-13 is bombarded with a

beam of tritons (the nucleus of a tritium atom, ³H). The resulting reaction produces protons (p)

and the desired Carbon-15 nuclei. The energy of the incident triton beam is carefully selected

to maximize the production cross-section of ¹⁵C.

Measurement of Beta and Gamma Emissions
The decay of ¹⁵C is studied by detecting the emitted beta particles and subsequent gamma

rays.

Beta Detection and Half-life Measurement: Beta particles are typically detected using plastic

scintillators. To measure the half-life, the detected beta events are multiscaled, meaning they

are counted in successive time intervals following the production of the ¹⁵C sample. The

resulting decay curve is then fitted with an exponential function to determine the half-life. A

value of 2.449 ± 0.005 seconds has been determined using this method.[1]

Gamma-Ray Spectroscopy: The gamma rays emitted from the de-excitation of the ¹⁵N

daughter nucleus are measured with high-resolution detectors, such as High-Purity

Germanium (HPGe) detectors. These detectors provide excellent energy resolution, allowing

for the precise identification and quantification of the different gamma transitions. The

detector is calibrated using standard radioactive sources with well-known gamma-ray

energies and intensities. By analyzing the gamma-ray spectrum, the energies and relative

intensities of the transitions can be determined, which in turn allows for the deduction of the

beta branching ratios to the different excited states of ¹⁵N.[1]

Decay Scheme Visualization
The following diagram illustrates the validated decay scheme of Carbon-15, showing the beta

decay pathways to the various energy levels of Nitrogen-15 and the subsequent gamma-ray

emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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